4-Methyl-[3,3'-bipyridin]-6-amine

• Molecular Formula: C11H11N3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 4-methyl-5-pyridin-3-ylpyridin-2-amine
• InChI: InChI=1S/C11H11N3/c1-8-5-11(12)14-7-10(8)9-3-2-4-13-6-9/h2-7H,1H3,(H2,12,14)
• InChI Key: YODSUFAPBBSANP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C2=CN=CC=C2)N

Description

4-Methyl-[3,3’-bipyridin]-6-amine is an organic compound belonging to the bipyridine family. Bipyridines are heterocyclic compounds consisting of two pyridine rings connected by a single bond. The presence of a methyl group at the 4-position and an amine group at the 6-position on one of the pyridine rings distinguishes this compound from other bipyridines. Bipyridines are known for their versatile applications in various fields, including coordination chemistry, catalysis, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-[3,3’-bipyridin]-6-amine typically involves the coupling of pyridine derivatives. One common method is the homocoupling of 4-bromo-2,6-dimethylpyridine using a nickel catalyst (NiBr2(PPh3)2) in the presence of a reducing agent such as zinc powder . The reaction is carried out under mild conditions, resulting in high yields of the desired product.

Industrial Production Methods

Industrial production of bipyridine derivatives often employs metal-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Negishi couplings . These methods involve the use of palladium or nickel catalysts and are known for their efficiency and scalability. Electrochemical methods have also been explored for the synthesis of bipyridines, offering an environmentally friendly alternative to traditional catalytic processes .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-[3,3’-bipyridin]-6-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form bipyridinium salts, which are known for their electrochemical properties.

Reduction: Reduction of bipyridinium salts can yield radical cations, which have applications in molecular electronics.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as sodium borohydride for reduction, and nucleophiles like alkyl halides for substitution reactions .

Major Products Formed

Scientific Research Applications

4-Methyl-[3,3’-bipyridin]-6-amine has a wide range of scientific research applications:

Chemistry: It serves as a ligand in coordination chemistry, forming complexes with transition metals that are used in catalysis and materials science.

Biology: The compound’s ability to form stable complexes with metal ions makes it useful in bioinorganic chemistry for studying metalloproteins and metalloenzymes.

Medicine: Bipyridine derivatives have been explored for their potential therapeutic applications, including as antimicrobial and anticancer agents.

Industry: In the industrial sector, bipyridine compounds are used in the development of electrochromic devices, sensors, and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 4-Methyl-[3,3’-bipyridin]-6-amine involves its ability to coordinate with metal ions, forming stable complexes. These complexes can participate in redox reactions, electron transfer processes, and catalytic cycles. The molecular targets and pathways involved depend on the specific application, such as catalysis or biological interactions .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other bipyridine derivatives such as 2,2’-bipyridine, 4,4’-bipyridine, and 6,6’-dimethyl-2,2’-bipyridine .

Uniqueness

4-Methyl-[3,3’-bipyridin]-6-amine is unique due to the presence of both a methyl group and an amine group, which confer distinct electronic and steric properties. These features enhance its ability to form stable complexes with metal ions and participate in a variety of chemical reactions .